8-pCPT-cGMP

• CAS No.: 51239-26-0
• Product Name: 8-pCPT-cGMP
• Molecular Formula: C16H14ClN5NaO7PS
• Molecular Weight: 509.8 g/mol
• IUPAC Name: sodium;9-[(4aR,6R,7R,7aS)-7-hydroxy-2-oxido-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-8-(4-chlorophenyl)sulfanyl-3H-purin-6-one
• Standard InChI: InChI=1S/C16H15ClN5O7PS.Na/c17-6-1-3-7(4-2-6)31-16-19-9-12(20-15(18)21-13(9)24)22(16)14-10(23)11-8(28-14)5-27-30(25,26)29-11;/h1-4,8,10-11,14,23H,5H2,(H,25,26)(H3,18,20,21,24);/q;+1/p-1/t8-,10-,11-,14-;/m1./s1
• Standard InChIKey: REEQGIQRCDWDRA-ZBMQJGODSA-M
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C4=C(C(=O)N=C(N4)N)N=C3SC5=CC=C(C=C5)Cl)O)OP(=O)(O1)[O-].[Na+]
• SMILES: C1C2C(C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3SC5=CC=C(C=C5)Cl)O)OP(=O)(O1)[O-].[Na+]
• Canonical SMILES: C1C2C(C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3SC5=CC=C(C=C5)Cl)O)OP(=O)(O1)[O-].[Na+]
• Description: Potent activator of cGMP-dependent protein kinase Ia, Ib and type II as well as of cGMP-gated ion channels; High Quality Biochemicals for Research Uses
• Synonyms: 8-CPT-cGMP; 8- (4-Chlorophenylthio)guanosine- 3/', 5/'-cyclic monophosphate; Sp-009
• PubChem Compound: 16219139
• Last Modified: Dec 06 2021